![molecular formula C7H6BClFNO5 B2945966 6-Chloro-4-fluoro-3-methoxy-2-nitrophenylboronic acid CAS No. 2377609-08-8](/img/structure/B2945966.png)
6-Chloro-4-fluoro-3-methoxy-2-nitrophenylboronic acid
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Overview
Description
6-Chloro-4-fluoro-3-methoxy-2-nitrophenylboronic acid is a chemical compound with the CAS Number: 2377609-08-8. It has a molecular weight of 249.39 . The IUPAC name for this compound is (6-chloro-4-fluoro-3-methoxy-2-nitrophenyl)boronic acid .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H6BClFNO5/c1-16-7-4(10)2-3(9)5(8(12)13)6(7)11(14)15/h2,12-13H,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Chemical Reactions Analysis
While specific chemical reactions involving 6-Chloro-4-fluoro-3-methoxy-2-nitrophenylboronic acid are not mentioned in the search results, boronic acids are generally known for their role in Suzuki-Miyaura cross-coupling reactions .Scientific Research Applications
- Application : 6-Chloro-4-fluoro-3-methoxy-2-nitrophenylboronic acid serves as a substrate in SM reactions, leading to the synthesis of diverse arylated compounds. Researchers use it to create complex molecules with tailored properties .
- Application : Researchers have employed this compound in the preparation of functionally selective allosteric modulators targeting GABAA receptors. These modulators can fine-tune receptor activity and potentially impact neurological disorders .
- Application : Scientists have used 6-Chloro-4-fluoro-3-methoxy-2-nitrophenylboronic acid as a building block to synthesize inhibitors of Wee1 kinase. These inhibitors may have implications in cancer therapy by disrupting cell cycle progression .
- Application : This compound serves as an intermediate in the synthesis of piperidine-based MCH R1 antagonists. Researchers explore its structure–activity relationships to optimize drug properties .
- Application : Researchers use 6-Chloro-4-fluoro-3-methoxy-2-nitrophenylboronic acid as a building block for designing novel boron-containing molecules. These compounds find applications in medicinal chemistry, materials science, and catalysis .
- Application : Scientists investigate the potential of this compound as a lead structure for developing new drugs. Its unique substitution pattern may contribute to specific interactions with biological targets .
Suzuki–Miyaura Cross-Coupling Reactions
Allosteric Modulators of GABAA Receptors
Checkpoint Kinase Wee1 Inhibitors
Intermediate in Piperidine-Based MCH R1 Antagonists
Organoboron Chemistry
Pharmaceutical Research
Mechanism of Action
Target of Action
Boronic acids, in general, are known to interact with various biological targets, including enzymes and receptors, by forming reversible covalent bonds with hydroxyl groups present in these targets .
Mode of Action
Boronic acids are known to participate in suzuki-miyaura cross-coupling reactions . In these reactions, boronic acids act as nucleophiles, transferring organic groups from boron to palladium .
Biochemical Pathways
Boronic acids are known to participate in various biochemical reactions, including suzuki-miyaura cross-coupling reactions . These reactions can lead to the formation of new carbon-carbon bonds, which can significantly alter the structure and function of biomolecules .
Pharmacokinetics
The pharmacokinetic properties of boronic acids, in general, can be influenced by factors such as their chemical structure, the presence of functional groups, and the ph of the environment .
Result of Action
The formation of new carbon-carbon bonds through suzuki-miyaura cross-coupling reactions can lead to significant changes in the structure and function of biomolecules .
Action Environment
The action, efficacy, and stability of 6-Chloro-4-fluoro-3-methoxy-2-nitrophenylboronic acid can be influenced by various environmental factors. For instance, the pH of the environment can significantly affect the reactivity of boronic acids . Additionally, the presence of other substances, such as ethers, can catalyze the reactions involving boronic acids .
properties
IUPAC Name |
(6-chloro-4-fluoro-3-methoxy-2-nitrophenyl)boronic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BClFNO5/c1-16-7-4(10)2-3(9)5(8(12)13)6(7)11(14)15/h2,12-13H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCKFMVDKRUUTOQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=C(C(=C1[N+](=O)[O-])OC)F)Cl)(O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BClFNO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.39 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-4-fluoro-3-methoxy-2-nitrophenylboronic acid |
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